N-(4-chlorophenyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-ethyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C12H11ClN4O3/c1-2-16-7-10(17(19)20)11(15-16)12(18)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,18)
• InChI Key: XXBVADLSDJSPIE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H11ClN4O3
• Molecular Weight: 294.69 g/mol

Description

N-(4-chlorophenyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide is a compound that has been studied in the context of its synthesis and structural properties. It belongs to a class of compounds known for their diverse chemical and pharmacological properties.

Synthesis Analysis

• Singh et al. (2009) described the synthesis of a closely related compound, 3-(4-chlorophenyl)-5-(3-hydroxy-4-ethoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carboxamide, utilizing a process that allowed for diversification on the pyrazole scaffold (Singh et al., 2009).
• Machado et al. (2011) reported the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates through cyclocondensation, highlighting a methodology that significantly reduced reaction times (Machado et al., 2011).

Molecular Structure Analysis

• Achutha et al. (2017) synthesized ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, characterized by NMR and mass spectral analysis. The structure was confirmed by single crystal X-ray diffraction studies (Achutha et al., 2017).

Chemical Reactions and Properties

• Zhu et al. (2014) synthesized novel N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides and evaluated their chemical properties, including insecticidal and fungicidal activities (Zhu et al., 2014).

Physical Properties Analysis

• Physical properties such as solubility, melting point, and stability are often determined through experimental methods. However, specific data on these properties for N-(4-chlorophenyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide was not found in the consulted papers.

Chemical Properties Analysis

• Ahsan et al. (2018) discussed the synthesis of related pyrazole-1-carboxamide analogues, providing insights into the chemical properties and potential biological activities (Ahsan et al., 2018).
• Ochi and Miyasaka (1983) synthesized 2-substituted pyrazolo pyrimidin-7-ones, contributing to the understanding of the chemical behavior of pyrazole derivatives (Ochi & Miyasaka, 1983).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazolo Derivatives : Pyrazolo derivatives, including compounds similar to N-(4-chlorophenyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide, are synthesized through various chemical reactions. These compounds have been studied for their diverse chemical properties and potential applications in organic chemistry (Ochi & Miyasaka, 1983).

• Fluorescence and Optical Properties : Some pyrazoline derivatives exhibit fluorescence and non-linear optical properties. By altering substituents, the physical properties of these compounds can be tuned, which has implications for material science and optoelectronics (Barberá et al., 1998).

Biomedical Applications

• Anticancer Activity : Certain pyrazole-1-carboxamide analogues demonstrate promising cytotoxicity against breast cancer cell lines. This suggests potential applications in cancer treatment and the development of novel anticancer drugs (Ahsan et al., 2018).

• Antimicrobial and Anticancer Agents : Novel pyrazole derivatives, including those with structures similar to N-(4-chlorophenyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide, have been synthesized and evaluated for antimicrobial and anticancer activities. Some of these compounds showed higher activity than standard drugs, indicating their potential in pharmaceutical research (Hafez et al., 2016).

Agricultural Applications

• Herbicidal Activity : Research on pyrazole-4-carboxamide derivatives has shown that these compounds can have significant herbicidal activity. This highlights their potential use in developing new agrochemicals (Ohno et al., 2004).

Miscellaneous Applications

• Synthetic Methodology : Studies have been conducted on the synthesis of various pyrazole derivatives, demonstrating different synthetic methods and reactions. This research contributes to the broader field of synthetic organic chemistry (Beck & Lynch, 1987).

• Nematocidal Evaluation : Certain pyrazole carboxamide derivatives, related to N-(4-chlorophenyl)-1-ethyl-4-nitro-1H-pyrazole-3-carboxamide, have been evaluated for nematocidal activity, indicating their potential use in pest control (Zhao et al., 2017).